Cas no 1804425-12-4 (6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine)

• Product Name: 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine
• CAS No: 1804425-12-4
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4806061
• Update Time: 2025-06-13

6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-2-3-1-4(9)6(13(14)15)5(12-3)7(10)11/h1,7H,2H2
• InChI Key： LTEPYXJWISRYML-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(C(F)F)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine

Recent Advances in the Application of 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1804425-12-4) in Chemical Biology and Pharmaceutical Research

The compound 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1804425-12-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its bromomethyl and difluoromethyl substituents, serves as a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and radiopharmaceuticals, highlighting its broad applicability in medicinal chemistry.

One of the most notable applications of 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the preparation of selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative neoplasms. The bromomethyl group facilitates nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores, while the difluoromethyl and nitro groups enhance the compound's binding affinity and metabolic stability.

In addition to its applications in kinase inhibitor development, this compound has shown promise in the design of antimicrobial agents. Researchers at the University of Cambridge recently reported its incorporation into novel pyridine-based scaffolds with potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the fluorine and nitro groups was found to significantly improve membrane permeability and target engagement, as evidenced by in vitro and in vivo studies.

Another emerging area of research involves the use of 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine in radiopharmaceuticals. A 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging highlighted its potential as a precursor for fluorine-18 labeled compounds, which are widely used in positron emission tomography (PET) imaging. The compound's stability and ease of radiolabeling make it an attractive candidate for the development of new diagnostic agents.

Despite these advancements, challenges remain in optimizing the synthetic routes and scalability of 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine. Recent efforts have focused on improving yield and purity through innovative catalytic methods and green chemistry approaches. For instance, a 2023 publication in Organic Process Research & Development described a novel palladium-catalyzed cross-coupling reaction that significantly enhances the efficiency of its production.

In conclusion, 6-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-3-nitropyridine (CAS: 1804425-12-4) represents a highly versatile building block in modern drug discovery and chemical biology. Its unique structural features and reactivity profile continue to inspire innovative research across multiple therapeutic areas. Future studies are expected to further elucidate its potential in targeted therapies and diagnostic applications, solidifying its role as a critical tool in pharmaceutical development.